Cas no 1779735-69-1 (2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid)

• Product Name: 2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid
• CAS No: 1779735-69-1
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6309551
• PubChem ID: 84657803
• Update Time: 2025-07-25

2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid
• EN300-1776094
• 1779735-69-1
• 2-amino-2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}acetic acid

• Inchi： 1S/C8H11N3O2/c9-6(8(12)13)7-4-2-1-3-5(4)10-11-7/h6H,1-3,9H2,(H,10,11)(H,12,13)
• InChI Key： UDMWFWOIYBEMRG-UHFFFAOYSA-N
• SMILES： OC(C(C1C2=C(CCC2)NN=1)N)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 92Ų

Additional information on 2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid

Recent Advances in the Study of 2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid (CAS: 1779735-69-1)

The compound 2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid (CAS: 1779735-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentapyrazole scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid, highlighting its efficient production through a multi-step process involving cyclization and amino acid functionalization. The research emphasized the compound's stability and scalability, making it a viable candidate for further pharmaceutical development. The study also reported preliminary data on its inhibitory effects against specific kinases, suggesting potential applications in oncology.

In another recent investigation, researchers examined the compound's interaction with G-protein-coupled receptors (GPCRs). The findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that 2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid exhibits selective binding to certain GPCR subtypes, which could be leveraged for the development of novel therapeutics targeting neurological disorders. The study utilized molecular docking and in vitro assays to validate these interactions, providing a solid foundation for future in vivo studies.

Further advancements in the understanding of this compound's mechanism of action were reported in a 2024 paper in ACS Chemical Biology. The research team employed cryo-EM and X-ray crystallography to elucidate the three-dimensional structure of the compound bound to its target enzyme. These structural insights are critical for rational drug design and could facilitate the development of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid. Recent pharmacokinetic studies, as detailed in European Journal of Pharmaceutical Sciences, indicate that the compound exhibits moderate bioavailability and requires further formulation improvements to enhance its therapeutic efficacy. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}acetic acid (CAS: 1779735-69-1) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibition to GPCR modulation. Ongoing research efforts are focused on overcoming its pharmacokinetic challenges and expanding its therapeutic potential. The compound's unique structural features and biological activities make it a compelling subject for future studies in drug discovery and development.